Cas no 1806968-85-3 (Ethyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate
• CAS No: 1806968-85-3
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 4884555
• Update Time: 2025-06-08

Ethyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate

• Inchi： 1S/C11H12F3NO2/c1-3-17-8(16)4-7-5-15-11(14)9(6(7)2)10(12)13/h5,10H,3-4H2,1-2H3
• InChI Key： BDZYWXMOXSTXHT-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C)=C(C=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate (CAS No. 1806968-85-3)

Ethyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate (CAS No. 1806968-85-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure, combining a pyridine core with strategic fluorination, makes it a valuable intermediate for synthesizing compounds with enhanced metabolic stability and bioavailability.

The growing interest in fluorinated pyridines stems from their widespread applications in drug discovery and crop protection. Researchers are increasingly exploring the role of Ethyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate in designing next-generation therapeutics, particularly for targeting enzymes and receptors where fluorine substitution can improve binding affinity. Additionally, its agrochemical relevance lies in its potential as a precursor for herbicides and fungicides, aligning with the global demand for sustainable agricultural solutions.

One of the most frequently searched questions about this compound revolves around its synthetic routes and industrial-scale production. The synthesis of Ethyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate typically involves multi-step reactions, including fluorination and esterification, with yields optimized through advanced catalytic methods. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis protocols, reducing hazardous byproducts and energy consumption.

Another hot topic is the compound's structure-activity relationship (SAR). The presence of both difluoromethyl and fluoro groups on the pyridine ring significantly influences its electronic and steric properties, which are critical for its biological activity. Computational studies, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, have been employed to predict its interactions with biological targets, offering insights for rational drug design.

In the context of intellectual property, Ethyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate has been the subject of several patents, highlighting its commercial value. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of pharmaceutical and agrochemical industries. Its inclusion in patent filings underscores its potential as a key building block for proprietary molecules.

From a regulatory perspective, the compound's safety profile and environmental impact are frequently discussed. While it is not classified as a hazardous material, proper handling and disposal practices are recommended to minimize risks. Environmental fate studies have shown that its degradation products are relatively benign, aligning with the principles of green chemistry and sustainable development.

The future of Ethyl 3-(difluoromethyl)-2-fluoro-4-methylpyridine-5-acetate looks promising, with ongoing research exploring its applications in precision medicine and smart agrochemicals. As the demand for fluorinated compounds continues to rise, this molecule is poised to play a pivotal role in advancing both human health and agricultural productivity. Its versatility and efficacy make it a standout candidate for innovation in multiple scientific domains.